p-Methoxyphenyl dichlorophosphate

• Molecular Formula: C7H7Cl2O3P
• Molecular Weight: 241.00 g/mol
• IUPAC Name: 1-dichlorophosphoryloxy-4-methoxybenzene
• InChI: InChI=1S/C7H7Cl2O3P/c1-11-6-2-4-7(5-3-6)12-13(8,9)10/h2-5H,1H3
• InChI Key: FEYLPXDPKKSRHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OP(=O)(Cl)Cl

Description

P-Methoxyphenyl dichlorophosphate is a useful research compound. Its molecular formula is C7H7Cl2O3P and its molecular weight is 241.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dry triethylamine (4.2 ml, 30 mmol) and p-methoxyphenol (3.72 g, 30 mmol) in 100 ml dry ether were added dropwise to a stirred solution of dry ether (50 ml) containing phosphorus oxychloride (2.80 ml, 30 mmol), at −78° C. under nitrogen. Following the addition, the reaction mixture was slowly allowed to warm at room temperature and stirred for one hour. The solvent was removed under reduced pressure to give the crude product (6.6 g, 92%) as an oil, which was used in the following step without any further purification.

Synthesis routes and methods II

Procedure details

p-methoxyphenyl dichlorophosphate (11d) was prepared as described in Example 2 from p-methoxyphenol (4.00 g, 0.032 mol), POCl3 (3.00 mL, 0.032 mol) and TEA (4.49 mL, 0.032 mol) and dry Et2O (25 mL). The dichlorophosphate 11d was obtained as a yellow clear oil (5.1 g, 0.021 mol, 67%) and used without further purification.